Cas no 2229478-72-0 (tert-butyl N-4-(3-aminopropanoyl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-4-(3-aminopropanoyl)-2-methylphenylcarbamate
• CAS No: 2229478-72-0
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 6379865
• PubChem ID: 165757035
• Update Time: 2025-10-28

tert-butyl N-4-(3-aminopropanoyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-aminopropanoyl)-2-methylphenylcarbamate
• tert-butyl N-[4-(3-aminopropanoyl)-2-methylphenyl]carbamate
• EN300-1885878
• 2229478-72-0

• Inchi： 1S/C15H22N2O3/c1-10-9-11(13(18)7-8-16)5-6-12(10)17-14(19)20-15(2,3)4/h5-6,9H,7-8,16H2,1-4H3,(H,17,19)
• InChI Key： BOWXSEFSJNUWON-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(CCN)=O)=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.4Ų

Additional information on tert-butyl N-4-(3-aminopropanoyl)-2-methylphenylcarbamate

Introduction to tert-butyl N-4-(3-aminopropanoyl)-2-methylphenylcarbamate (CAS No. 2229478-72-0)

tert-butyl N-4-(3-aminopropanoyl)-2-methylphenylcarbamate (CAS No. 2229478-72-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an amide linkage, and a substituted phenyl ring. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The tert-butyl group in the compound provides enhanced stability and solubility, which are crucial properties for drug development. The amide linkage offers flexibility and can form hydrogen bonds, contributing to the compound's ability to interact with biological targets. The substituted phenyl ring with a methyl group and an aminopropanoyl moiety adds to the compound's complexity and potential biological activity.

Recent studies have explored the pharmacological properties of tert-butyl N-4-(3-aminopropanoyl)-2-methylphenylcarbamate. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme in the inflammatory response pathway, suggesting its potential use in treating inflammatory diseases.

In addition to its enzymatic inhibition properties, tert-butyl N-4-(3-aminopropanoyl)-2-methylphenylcarbamate has been investigated for its ability to modulate receptor activity. Research conducted at the University of California, San Francisco, demonstrated that this compound can selectively bind to and modulate the activity of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. This finding opens up new avenues for developing drugs that target GPCRs for conditions such as cardiovascular diseases and neurological disorders.

The synthesis of tert-butyl N-4-(3-aminopropanoyl)-2-methylphenylcarbamate involves several steps, including the formation of the tert-butyl carbamate moiety and the coupling of the aminopropanoyl group to the substituted phenyl ring. The synthetic route is well-documented in the literature and can be optimized for large-scale production, making it feasible for industrial applications.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-4-(3-aminopropanoyl)-2-methylphenylcarbamate. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical trials to explore its potential as a treatment for various conditions.

In conclusion, tert-butyl N-4-(3-aminopropanoyl)-2-methylphenylcarbamate (CAS No. 2229478-72-0) is a promising compound with a range of potential therapeutic applications. Its unique structural features and pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that this compound will play a significant role in advancing our understanding of disease mechanisms and developing new treatments.